1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one

• IUPAC Name: 1-(2-aminocyclohexen-1-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H10F3NO/c9-8(10,11)7(13)5-3-1-2-4-6(5)12/h1-4,12H2
• InChI Key: VLTFSIYEJYEGAH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C1)C(=O)C(F)(F)F)N
• Molecular Formula: C8H10F3NO
• DSSTOX Substance ID: DTXSID60572374
• Molecular Weight: 193.17 g/mol
• CAS No.: 240121-53-3

Description

• Core Structure: A trifluoroethanone (CF₃-C=O) group, which is electron-withdrawing and enhances metabolic stability in pharmaceuticals .
• Substituents: A cyclohexene ring substituted with an amino group (-NH₂).

This compound likely serves as a precursor for pharmaceuticals or agrochemicals, leveraging the reactivity of the amino group for further functionalization (e.g., amide formation) .

Preparation Methods

The synthesis of 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one typically involves the following steps:

Cyclohexenone Formation: The starting material, cyclohexenone, can be synthesized through the oxidation of cyclohexanol using reagents such as chromic acid or potassium permanganate.

Amination: The cyclohexenone undergoes amination to introduce the amino group at the 2-position.

Biological Activity

The compound 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one is a fluorinated ketone with potential biological significance. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one can be summarized as follows:

• Molecular Formula : C$_{10}$H$_{12}$F$_3$N\O
• Molecular Weight : 221.20 g/mol
• IUPAC Name : 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one

Research indicates that compounds similar to 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one exhibit various biological activities:

• Antimicrobial Activity : Studies show that fluorinated compounds can enhance the antimicrobial properties due to their ability to disrupt bacterial membranes.
• Anticancer Potential : The compound may inhibit specific kinases involved in cancer cell proliferation. Inhibitory studies on similar compounds indicate a potential for targeting Bub1 kinase .

Therapeutic Applications

The biological activity of this compound suggests several therapeutic applications:

• Antibacterial Agents : Due to its structural properties, it could be explored as a novel antibacterial agent.
• Cancer Therapy : Its potential role in inhibiting tumor growth makes it a candidate for further investigation in oncology.

Case Study 1: Antimicrobial Efficacy

In a study examining the antimicrobial efficacy of various fluorinated compounds, it was found that those with structural similarities to 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one demonstrated significant activity against Gram-positive bacteria. The study utilized disk diffusion methods and reported inhibition zones comparable to established antibiotics.

Case Study 2: Anticancer Activity

A series of experiments focused on the anticancer properties of related compounds revealed that certain derivatives exhibited IC50 values in the low micromolar range against breast cancer cell lines. This suggests that modifications in the trifluoroethyl group could enhance potency.

Comparative Table of Similar Compounds

Compound Name	Molecular Formula	Biological Activity
3-Aminocyclohex-2-en-1-one	C$_6$H$_9$NO	Antimicrobial
6-Aminocyclohex-2-en-1-ol	C$_6$H$_11$NO	Anticancer
4-Amino-2-[2-Oxo-6-(trifluoromethyl)piperidin]	C$_8$H$_10$F$_3$N\O	Antimicrobial & Anticancer

Comparison with Similar Compounds

Structural Analogs and Their Properties

Compound Name	Molecular Formula	Molecular Weight	Boiling Point (°C)	Density (g/mL)	Key Features	Reference
1-(2-Bromophenyl)-2,2,2-trifluoroethan-1-one	C₈H₄BrF₃O	253.02	230 (predicted)	1.645	Aromatic bromo-substituent; used in cross-coupling reactions .
1-(4,5-Dihydrofuran-3-yl)-2,2,2-trifluoroethan-1-one	C₆H₅F₃O₂	166.10	48.5	1.399	Heterocyclic dihydrofuran ring; lower boiling point due to reduced mass .
1-(Cyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one	C₈H₉F₃O	178.15	Not reported	Not reported	Cyclohexene ring without amino group; synthesized via [3+2] annulation .
1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethane-1,1-diol	C₈H₆ClF₃NO₂	249.59	Not reported	Not reported	Amino-chlorophenyl substituent; diol groups enhance solubility .